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Introduction
Acetylcholinesterase (AChE) is a critical enzyme in the central and peripheral nervous systems,

responsible for hydrolyzing the neurotransmitter acetylcholine, which terminates the synaptic

signal.[1][2] Inhibition of AChE is a key therapeutic strategy for conditions characterized by a

cholinergic deficit, such as Alzheimer's disease and myasthenia gravis.[1][3] Therefore, robust

and efficient methods for measuring AChE activity and screening for its inhibitors are essential

in neuroscience research and drug discovery.

This document provides a detailed protocol for a colorimetric acetylcholinesterase assay based

on the widely used Ellman's method.[4][5] The assay quantifies the activity of AChE by

measuring the formation of a yellow-colored product. In this reaction, AChE hydrolyzes the

substrate acetylthiocholine (ATCh) to produce thiocholine. Thiocholine then reacts with the

chromogen 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to yield 5-Thio-2-nitrobenzoic acid (TNB),

which is detected spectrophotometrically at 412 nm.[6][7] The rate of TNB formation is directly

proportional to the AChE activity.

Enzymatic Reaction Principle
The assay is based on a two-step chemical reaction. First, Acetylcholinesterase catalyzes the

hydrolysis of acetylthiocholine. The resulting product, thiocholine, then reacts with DTNB to

produce a measurable color change.
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Caption: Principle of the Ellman's method for AChE activity detection.

Materials and Reagents
Acetylcholinesterase (AChE) from Electrophorus electricus (electric eel)

Acetylthiocholine iodide (ATCI)

5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's Reagent)

Phosphate Buffer (e.g., Sodium Phosphate Buffer, 0.1 M, pH 8.0)

Test compounds (potential inhibitors)

Positive control inhibitor (e.g., Donepezil)

96-well clear, flat-bottom microplates[4][8]

Multichannel pipettes

Microplate reader capable of measuring absorbance at 405-412 nm[4]

Deionized water

Dimethyl sulfoxide (DMSO) for dissolving inhibitors

Experimental Protocols
Reagent Preparation

Assay Buffer: Prepare 0.1 M Sodium Phosphate Buffer and adjust the pH to 8.0.

AChE Enzyme Stock Solution: Prepare a stock solution of AChE in the assay buffer. The

final concentration in the well should be optimized, but a common starting point is 0.1-0.25

U/mL.[4][5] Store aliquots at -20°C.

DTNB Stock Solution (10 mM): Dissolve DTNB in the assay buffer to a final concentration of

10 mM.[4] Protect from light and store at 4°C.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://bio-protocol.org/exchange/minidetail?id=12513742&type=30
https://www.abcam.cn/ps/products/138/ab138871/documents/Acetylcholinesterase-Assay-protocol-book-v9a-ab138871%20(website).pdf
https://bio-protocol.org/exchange/minidetail?id=12513742&type=30
https://bio-protocol.org/exchange/minidetail?id=12513742&type=30
https://pmc.ncbi.nlm.nih.gov/articles/PMC8038331/
https://bio-protocol.org/exchange/minidetail?id=12513742&type=30
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ATCI Stock Solution (14-15 mM): Dissolve ATCI in deionized water to a final concentration of

14-15 mM.[4] Prepare this solution fresh before use.

Inhibitor Solutions: Dissolve test compounds and the positive control (e.g., Donepezil) in

DMSO to create high-concentration stock solutions. Further dilute these stocks in the assay

buffer to achieve a range of desired test concentrations. The final DMSO concentration in the

assay wells should be kept low (<1%) to avoid affecting enzyme activity.

Assay Workflow Diagram
The following diagram outlines the general workflow for performing the AChE inhibition assay in

a 96-well plate format.

Caption: Experimental workflow for the AChE inhibition assay.

Step-by-Step Assay Procedure (96-Well Plate)
This protocol is designed for a final reaction volume of 200 µL per well.

Plate Layout: Design the plate to include wells for blank (no enzyme), negative control

(100% activity, no inhibitor), positive control (known inhibitor), and test compounds at various

concentrations.

Enzyme and Inhibitor Addition:

To each well (except the blank), add 10 µL of the AChE working solution.

Add 10 µL of the appropriate inhibitor dilution or vehicle (assay buffer with DMSO) to the

corresponding wells.

Add 140 µL of assay buffer to all wells.[4]

For the blank wells, add 150 µL of assay buffer.

Pre-incubation: Gently mix the plate and incubate for 10-30 minutes at room temperature

(25°C), protected from light.[4][8]

Reaction Initiation:
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Prepare a reaction mixture containing 10 µL of 10 mM DTNB and 10 µL of 14 mM ATCI

per reaction.[4]

Add 20 µL of this reaction mixture to all wells to start the reaction.

Absorbance Measurement: Immediately place the plate in a microplate reader and measure

the increase in absorbance at 412 nm. For kinetic analysis, take readings every 60 seconds

for 10-30 minutes.[8] For an endpoint assay, incubate for a fixed time (e.g., 15 minutes) and

take a single reading.[4]

Data Presentation and Analysis
Calculation of Percent Inhibition
The percentage of AChE inhibition for each concentration of the test compound is calculated

using the rate of reaction (change in absorbance per minute, ΔAbs/min).

V_control: Rate of reaction in the negative control well (no inhibitor).

V_sample: Rate of reaction in the well with the test inhibitor.

% Inhibition = [ (V_control - V_sample) / V_control ] x 100[4]

Determination of IC50
The IC50 value is the concentration of an inhibitor that reduces the enzyme activity by 50%.

Test a series of inhibitor concentrations (e.g., 6-8 concentrations in a log-fold dilution series).

Calculate the % inhibition for each concentration.

Plot the % inhibition against the logarithm of the inhibitor concentration.

Use non-linear regression analysis (e.g., a four-parameter logistic curve) with software like

GraphPad Prism to determine the IC50 value.[3]

Summary of Quantitative Data
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The following tables provide typical concentrations for the assay and example IC50 values for

well-known inhibitors.

Table 1: Recommended Reagent Concentrations in Final Reaction Volume (200 µL)

Reagent
Stock
Concentration

Volume per Well
Final
Concentration

Assay Buffer 0.1 M, pH 8.0 140 µL ~0.07 M

AChE Enzyme 2 U/mL 10 µL 0.1 U/mL

DTNB 10 mM 10 µL 0.5 mM

ATCI 14 mM 10 µL 0.7 mM

Inhibitor/Vehicle Variable 10 µL Variable

Table 2: Example IC50 Values for Common AChE Inhibitors

Inhibitor Reported IC50 Value Source Organism of AChE

Donepezil Varies (low nM to µM) Electrophorus electricus

Galantamine 1.92 µM Electrophorus electricus[5]

Tacrine Varies (nM range) Electrophorus electricus

Compound 8 (research) 27.79 nM Electrophorus electricus[5]

Note: IC50 values are highly dependent on assay conditions (e.g., substrate concentration, pH,

temperature) and enzyme source. The values presented are for illustrative purposes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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